4-ethoxy-3-hydroxybenzaldehyde 1H-benzimidazol-2-ylhydrazone

• IUPAC Name: 5-[(E)-(1H-benzimidazol-2-ylhydrazinylidene)methyl]-2-ethoxyphenol
• InChI: InChI=1S/C16H16N4O2/c1-2-22-15-8-7-11(9-14(15)21)10-17-20-16-18-12-5-3-4-6-13(12)19-16/h3-10,21H,2H2,1H3,(H2,18,19,20)/b17-10+
• InChI Key: GWPHLGRRJYMASZ-LICLKQGHSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C=NNC2=NC3=CC=CC=C3N2)O
• Isomeric SMILES: CCOC1=C(C=C(C=C1)/C=N/NC2=NC3=CC=CC=C3N2)O
• Molecular Formula: C16H16N4O2
• Molecular Weight: 296.32 g/mol

Description

3-Ethoxy-4-hydroxybenzaldehyde, also known as Ethylvanillin, is a chemical compound with the molecular formula C9H10O3. It contains a total of 22 bonds, including 12 non-H bonds, 7 multiple bonds, 3 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 aldehyde (aromatic), 1 aromatic hydroxyl, and 1 ether (aromatic).

Molecular Structure Analysis

The 3D chemical structure image of 3-Ethoxy-4-hydroxybenzaldehyde is based on the ball-and-stick model which displays both the three-dimensional position of the atoms and the bonds between them.

Chemical Reactions Analysis

3-Ethoxy-4-hydroxybenzaldehyde can react with 1 M aqueous NaOH. It can also be used as a reactant along with ethyl acetoacetate and thiourea in the synthesis of corresponding dihydropyrimidine-2-thione (monastrol), using Yb (OTf) 3 as a catalyst by Biginelli cyclocondensation reaction.

Physical And Chemical Properties Analysis

3-Ethoxy-4-hydroxybenzaldehyde has a molar mass of 166.176 g/mol. It is slightly soluble in water and soluble in ethanol, ether, benzene. The compound has a normal boiling temperature and a critical temperature and pressure.

Mechanism of Action

The reduction of 3-ethoxy-4-hydroxybenzaldehyde with NaBH4, followed by treatment with acid, involves the hydride ion from NaBH4 attacking the carbonyl group on 3-ethoxy-4-hydroxybenzaldehyde.

Safety and Hazards

3-Ethoxy-4-hydroxybenzaldehyde is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is harmful if swallowed and causes serious eye irritation. During a fire, irritating and highly toxic gases may be generated by thermal decomposition or combustion.